2-[(3-fluorobenzyl)thio]-4-(4-methoxyphenyl)-6-phenylnicotinonitrile

• IUPAC Name: 2-[(3-fluorophenyl)methylsulfanyl]-4-(4-methoxyphenyl)-6-phenylpyridine-3-carbonitrile
• InChI: InChI=1S/C26H19FN2OS/c1-30-22-12-10-19(11-13-22)23-15-25(20-7-3-2-4-8-20)29-26(24(23)16-28)31-17-18-6-5-9-21(27)14-18/h2-15H,17H2,1H3
• InChI Key: RSMBRVQTODUDDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCC3=CC(=CC=C3)F)C4=CC=CC=C4
• Molecular Formula: C26H19FN2OS
• Molecular Weight: 426.5 g/mol

Description

This compound belongs to a class of organic compounds known for their complex synthesis and diverse chemical properties. Such molecules are often studied for their potential in various applications, including materials science and pharmaceuticals, despite the specific compound not being directly referenced in the available literature.

Synthesis Analysis

The synthesis of similar compounds typically involves multi-step reactions, starting from basic aromatic compounds and proceeding through a series of functional group transformations, including halogenation, alkylation, and nitrilization. For instance, the Gewald synthesis technique and Vilsmeier-Haack reaction are common in constructing complex structures similar to the target compound (Puthran et al., 2019).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods such as IR, NMR, and mass spectrometry are pivotal in determining the molecular structure of such compounds. These techniques help in elucidating the planarity, stereochemistry, and substitution patterns around the core structure, providing a deep insight into the molecular conformation and stability (Yin et al., 2008).

Chemical Reactions and Properties

Compounds of this nature typically exhibit a range of chemical reactivity, including susceptibility to nucleophilic attacks at the nitrile group and potential for further functionalization. Their chemical stability, reactivity towards different reagents, and the formation of derivatives through reactions like Schiff base formation or cyclization are of interest in synthetic chemistry (Banu et al., 2013).

Scientific Research Applications

Chemical Synthesis and Properties

• Sulfoxide Synthesis and Reactivity

  Sulfoxides of cysteine derivatives, including those with methoxybenzyl groups, have been prepared for peptide synthesis, demonstrating unique reactivity under deprotecting conditions. These findings can provide insights into manipulating similar compounds in synthetic chemistry (Funakoshi et al., 1979).

• Supramolecular Structures

  Research on symmetrically substituted thiophene derivatives highlights the influence of substituent groups on molecular structure and interactions. This work helps understand the structural behavior of compounds with substituted phenyl and thiophene groups in crystalline environments (Cunico et al., 2007).

• Fluorogenic Aldehydes for Reaction Monitoring

  A study on fluorogenic aldehydes with triazole moieties for aldol reaction monitoring underscores the potential of fluorine-substituted compounds in facilitating reaction progress through fluorescence changes. This could be applied to design probes for monitoring reactions involving similar compounds (Guo & Tanaka, 2009).

Biological and Materials Applications

• Antimicrobial Activity of Schiff Bases

  Schiff bases derived from amino-thiophene carbonitrile compounds, similar in structure to the target compound, have shown promising antimicrobial activities. These findings suggest potential applications in developing new antimicrobial agents (Puthran et al., 2019).

• Corrosion Inhibition

  Methoxy-substituted phenylthienyl benzamidines, sharing structural similarities with the target molecule, have been investigated as corrosion inhibitors for carbon steel in hydrochloric acid medium. This research could inform the development of corrosion-resistant materials and coatings (Fouda et al., 2020).